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This guide provides a detailed side-by-side comparison of two prominent high-performance

oxidizers: Ammonium Dinitramide (ADN) and Hexanitrohexaazaisowurtzitane (CL-20). The

information presented is intended for researchers and scientists in the field of energetic

materials, offering a comprehensive overview supported by experimental data to inform

material selection and development.

Introduction to ADN and CL-20
Ammonium dinitramide (ADN), with the chemical formula NH₄N(NO₂)₂, is recognized as a

high-performance solid oxidizer and a potential environmentally friendly replacement for

ammonium perchlorate (AP) in composite propellants.[1][2] Its key advantages include a high

oxygen balance, high density, and the production of non-toxic, non-polluting combustion

products, which mitigates environmental impact.[2][3] However, challenges such as high

manufacturing costs, a hygroscopic nature, and relatively high sensitivity to mechanical impact

need to be addressed for its widespread application.[2]

Hexanitrohexaazaisowurtzitane (HNIW), commonly known as CL-20, is a polycyclic nitramine

explosive with the formula C₆H₆N₁₂O₁₂.[4][5] First synthesized in 1987, CL-20 is one of the

most powerful energetic materials developed, exhibiting a high crystal density, a large positive

heat of formation, and a superior detonation velocity compared to conventional explosives like

HMX and RDX.[4][6] These properties make it a highly sought-after component for advanced

solid rocket propellants and high-performance explosives.[7][8] The primary obstacle to its

broader use is its high cost and sensitivity to mechanical stimuli.[6][7]
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Chemical Structures
The distinct molecular architectures of ADN and CL-20 are fundamental to their energetic

properties.

Fig. 1: Chemical structures of ADN and CL-20.

Comparative Data of Physicochemical and
Performance Properties
The following tables summarize the key quantitative properties of ADN and CL-20, compiled

from various sources. These values represent typical findings, though they may vary depending

on the synthesis method, crystal quality, and experimental conditions.

Property
ADN (Ammonium
Dinitramide)

CL-20
(Hexanitrohexaazaisowurtz
itane)

Chemical Formula NH₄N(NO₂)₂ C₆H₆N₁₂O₁₂

Molecular Weight 124.06 g/mol 438.19 g/mol

Crystal Density 1.80 - 1.82 g/cm³[3][9] 2.044 g/cm³ (ε-polymorph)[4]

Oxygen Balance (OB) +25.8%[3] -11.0%[6][10]

Heat of Formation (ΔHf) -135 to -148 kJ/mol[3][6] +454 kJ/mol[6]

Melting Point 90 - 93.5 °C[3][9]
230 - 260 °C (decomposes)

[10]

Decomposition Temp.
Onset ~140 °C, Peak ~183.5

°C[11][12]

Onset ~200 °C, Peak ~244

°C[13][14]

Table 1: Physicochemical Properties of ADN and CL-20
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Performance Parameter
ADN (Ammonium
Dinitramide)

CL-20
(Hexanitrohexaazaisowurtz
itane)

Detonation Velocity ~7,000 m/s[15] 9,380 - 9,500 m/s[4][6][10]

Specific Impulse (Isp)
Higher than AP, ~259 s (in

monopropellant)[16]

Releases 20% more energy

than HMX-based propellants[4]

Heat of Explosion 2668 kJ/kg[15]
High, contributes to superior

performance[17]

Impact Sensitivity (H₅₀)
24 cm (2kg)[9] (comparable to

RDX)[3]

12 cm (for pure CL-20)[18]

(more sensitive than HMX)[17]

Friction Sensitivity
64 N[15] (much lower than

RDX)[3]

120 - 128 N (can be reduced

with purification)[6][19]

Table 2: Performance and Sensitivity Characteristics of ADN and CL-20

Experimental Characterization Workflow
The characterization of energetic materials like ADN and CL-20 follows a structured workflow to

ensure safety and to thoroughly evaluate their performance. This process involves synthesis,

purification, and a series of tests to determine their physical, chemical, thermal, and explosive

properties.
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Fig. 2: General experimental workflow for the characterization of energetic oxidizers.

Detailed Experimental Protocols
Thermal Analysis: Differential Scanning Calorimetry
(DSC)

Objective: To determine the melting point, decomposition temperature, and heat release of

the oxidizer.

Methodology: A small sample of the material (typically 1-5 mg) is placed in an aluminum pan

and hermetically sealed. The sample is then heated at a constant rate (e.g., 5, 10, or 20
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°C/min) in an inert atmosphere (e.g., nitrogen or argon). The DSC instrument measures the

difference in heat flow between the sample and an empty reference pan as a function of

temperature. Exothermic and endothermic events, such as melting and decomposition, are

recorded as peaks on the thermogram. For ADN, decomposition is observed above its

melting point (~92 °C), with a significant exothermic peak around 183.5 °C.[11] CL-20 shows

a rapid decomposition above 190 °C, with a major exothermic peak around 244 °C.[14]

Sensitivity to Mechanical Stimuli
Impact Sensitivity (Drop Weight Test):

Objective: To measure the material's sensitivity to impact, often reported as H₅₀, the drop

height at which there is a 50% probability of detonation.

Methodology: A small, measured amount of the sample (e.g., 20-30 mg) is placed on an

anvil.[9] A specified weight (e.g., 2 kg) is dropped onto the sample from varying heights.[9]

A series of trials (typically 25-30) is conducted using a " go/no-go " criterion (e.g., presence

of smoke, sound, or flash). The Bruceton "up-and-down" method is commonly used to

determine the H₅₀ value. The impact sensitivity of ADN is reported to be comparable to

that of RDX, while pure CL-20 is generally more sensitive than HMX.[3][17][20]

Friction Sensitivity:

Objective: To assess the material's sensitivity to frictional stimuli.

Methodology: A small sample is subjected to friction between two surfaces under a

specified load. Common apparatuses include the BAM friction tester. The test result is

often reported as the load at which a reaction (e.g., crackling, smoke, or explosion) occurs

in a certain percentage of trials. For ADN, a friction sensitivity of 64 N has been reported,

which is much lower than that of RDX.[3][15] CL-20's friction sensitivity can be significantly

reduced through purification and control of crystal quality.[19]

Performance Measurement: Detonation Velocity
Objective: To measure the speed at which a detonation wave propagates through the

material.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/230307578_Characterization_of_ADN_and_ADN-based_propellants
https://www.osti.gov/servlets/purl/1242812
https://www.energetic-materials.org.cn/hnclen/article/abstract/19990401
https://www.energetic-materials.org.cn/hnclen/article/abstract/19990401
https://www.researchgate.net/publication/232963836_The_properties_of_ammonium_dinitramide_ADN_Part_1_basic_properties_and_spectroscopic_data
https://www.researchgate.net/publication/371843078_Comparison_of_Three_CL-20_Based_Explosive_Parameters
https://apps.dtic.mil/sti/tr/pdf/ADA415096.pdf
https://www.researchgate.net/publication/232963836_The_properties_of_ammonium_dinitramide_ADN_Part_1_basic_properties_and_spectroscopic_data
https://www.sciencemadness.org/smwiki/index.php/Ammonium_dinitramide
https://www.researchgate.net/publication/259541869_Comparison_of_the_Crystals_Obtained_by_Precipitation_of_CL-20_with_Different_Chemical_Purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology: The material is pressed into a cylindrical charge of a specific diameter and

density. The charge is initiated at one end with a detonator. The detonation velocity is

measured by placing probes (e.g., ionization pins or optical fibers) at precise intervals along

the charge.[18] As the detonation front passes each probe, a signal is generated. The

velocity is calculated from the distance between the probes and the time delay between the

signals. CL-20 exhibits a very high detonation velocity, in the range of 9,380 to 9,500 m/s,

significantly higher than ADN's ~7,000 m/s.[4][10][15]

Key Performance Attributes: A Comparative
Overview
The performance of an oxidizer is a multi-faceted characteristic. While detonation velocity is a

primary metric for explosives, specific impulse is crucial for propellants. Stability and sensitivity

are critical for safety and handling.

Performance Attribute Comparison ADNCL-20 Performance
(Detonation Velocity, Isp) Oxygen Balance Mechanical Sensitivity

(Lower is better)

Click to download full resolution via product page

Fig. 3: Relative comparison of key oxidizer attributes.

Conclusion
Both ADN and CL-20 represent significant advancements in energetic materials science,

offering substantial performance gains over traditional oxidizers like ammonium perchlorate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8973032/
https://en.wikipedia.org/wiki/Hexanitrohexaazaisowurtzitane
https://www.sciencemadness.org/smwiki/index.php/Hexanitrohexaazaisowurtzitane
https://www.sciencemadness.org/smwiki/index.php/Ammonium_dinitramide
https://www.benchchem.com/product/b1247721?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CL-20 stands out as the superior performer in terms of energy release, density, and

detonation velocity, making it the material of choice for applications where maximum power

and performance are the primary drivers.[4][10] Its main drawbacks are its heightened

sensitivity and high manufacturing cost.

ADN offers a compelling alternative, particularly for "green" propellant formulations, due to its

chlorine-free nature and positive oxygen balance.[1][2] While its energy output is lower than

that of CL-20, it is still a high-performance oxidizer with a specific impulse greater than AP.

[16] Its lower friction sensitivity compared to RDX is an advantage, but its hygroscopicity and

impact sensitivity require careful management in formulations.[2][3]

The choice between ADN and CL-20 will ultimately depend on the specific requirements of the

application, balancing the need for performance, safety, cost, and environmental impact.

Further research into co-crystallization, surface coating, and formulation with desensitizing

binders continues to mitigate the sensitivities of both materials, paving the way for their broader

use in next-generation energetic systems.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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